Cas no 1021071-18-0 (N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methoxy-3-methylphenyl)acetamide)

• Product Name: N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methoxy-3-methylphenyl)acetamide
• CAS No: 1021071-18-0
• MF: C₁₆H₁₄BrN₃O₃S
• MW: 408.269661426544
• CID: 6329309
• PubChem ID: 45284090
• Update Time: 2025-06-27

N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methoxy-3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methoxy-3-methylphenyl)acetamide
• AKOS024496932
• 1021071-18-0
• F5093-0207
• N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide

• Inchi： 1S/C16H14BrN3O3S/c1-9-7-10(3-4-11(9)22-2)8-14(21)18-16-20-19-15(23-16)12-5-6-13(17)24-12/h3-7H,8H2,1-2H3,(H,18,20,21)
• InChI Key： QBYXTGNZBTWDEO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=NN=C(NC(CC3=CC=C(C(C)=C3)OC)=O)O2)S1

Computed Properties

• Exact Mass: 406.99393g/mol
• Monoisotopic Mass: 406.99393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 106Ų

Additional information on N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methoxy-3-methylphenyl)acetamide

N-[5-(5-Bromothiophen-2-yl)-1,3,4-Oxadiazol-2-yl]-2-(4-Methoxy-3-Methylphenyl)Acetamide: A Comprehensive Overview

The compound with CAS No 1021071-18-0, known as N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methoxy-3-methylphenyl)acetamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science.

The molecular structure of this compound is characterized by the presence of a 1,3,4-oxadiazole ring system, which is a heterocyclic structure with one oxygen and two nitrogen atoms. This ring system is further substituted with a 5-bromothiophene moiety at the 5-position and an acetamide group attached to a 4-methoxy-3-methylphenyl ring at the 2-position. The combination of these functional groups imparts unique electronic and steric properties to the molecule, making it a valuable candidate for further research.

Recent studies have highlighted the importance of oxadiazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug design. The presence of bromine in the thiophene ring adds to the compound's electronic versatility, potentially enhancing its binding affinity to biological targets such as enzymes or receptors. Additionally, the methoxy and methyl substituents on the phenyl ring contribute to the molecule's lipophilicity and solubility properties, which are critical for drug-like behavior.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and acylation steps. The use of advanced synthetic methodologies has enabled researchers to optimize the synthesis pathway, ensuring high yields and purity of the final product. The development of efficient synthetic routes for such complex molecules is a testament to the progress in modern organic chemistry.

From an applications perspective, N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methoxy-3-methylphenyl)acetamide has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for anti-inflammatory and anti-cancer drug development. Its ability to modulate key signaling pathways involved in inflammation and cancer cell proliferation makes it a valuable tool for further preclinical studies.

In materials science, this compound has been explored for its potential as a building block in supramolecular chemistry and nanotechnology. The oxadiazole ring system can serve as a platform for constructing self-assembled monolayers or coordination polymers due to its ability to form hydrogen bonds and coordinate with metal ions.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the molecule exhibits significant π-conjugation across its heterocyclic core and aromatic substituents, which could be harnessed for applications in organic electronics.

In conclusion, N-[5-(5-bromothiophen-2-yl)-1,3,4-Oxadiazol-2-Yl]-2-(4-Methoxy-3-MethylPhenyl)Acetamide (CAS No 1021071-18-) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique structure, combined with recent research findings, underscores its potential as a valuable asset in both academic and industrial settings.